Cas no 51193-80-7 (2,4,6-Octatriynoic acid)

• Product Name: 2,4,6-Octatriynoic acid
• CAS No: 51193-80-7
• MF: C₈H₄O₂
• MW: 132.11616230011
• CID: 2028220
• PubChem ID: 20795042
• Update Time: 2025-04-21

2,4,6-Octatriynoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Octatriynoic acid
• Octa-2,4,6-triin-1-saeure
• Octa-2,4,6-triinsaeure
• octa-2,4,6-triynoic acid
• SCHEMBL12083523
• 51193-80-7
• DTXSID801313527
• 2,4,6-Octatriynoate
• LMFA01030961
• CHEBI:185052
• AKOS006375462

• Inchi： 1S/C8H4O2/c1-2-3-4-5-6-7-8(9)10/h1H3,(H,9,10)
• InChI Key： GYUOOLGIYHUJRP-UHFFFAOYSA-N
• SMILES： CC#CC#CC#CC(=O)O

Computed Properties

• Exact Mass: 132.021129366Da
• Monoisotopic Mass: 132.021129366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids